Cas no 2172383-98-9 (2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}acetic acid)

• Product Name: 2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}acetic acid
• CAS No: 2172383-98-9
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6054717
• PubChem ID: 165545172
• Update Time: 2025-10-31

2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}acetic acid
• 2-{1-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]azetidin-3-yl}acetic acid
• EN300-1489781
• 2172383-98-9

• Inchi： 1S/C26H30N2O5/c29-24(28-15-18(16-28)14-25(30)31)12-2-1-7-13-27-26(32)33-17-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,18,23H,1-2,7,12-17H2,(H,27,32)(H,30,31)
• InChI Key： BFFRSEIDOOYICM-UHFFFAOYSA-N
• SMILES： O=C(CCCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CC(=O)O)C1

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}acetic acid

Introduction to 2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}acetic Acid (CAS No. 2172383-98-9)

2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}acetic acid, identified by its CAS number 2172383-98-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the quest for novel therapeutic agents.

The molecular structure of 2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}acetic acid is characterized by its intricate arrangement of functional groups, which includes an azetidine ring, a hexanoyl chain, and a fluorenylmethoxycarbonyl (Fmoc) moiety. The presence of these specific groups imparts unique chemical and biological properties to the compound, making it a versatile scaffold for drug design.

In recent years, there has been a growing interest in the development of peptidomimetics, which are synthetic analogs of natural peptides designed to mimic their biological activity while overcoming limitations such as poor bioavailability and susceptibility to enzymatic degradation. The compound 2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}acetic acid is an excellent example of a peptidomimetic, as it incorporates elements that enhance its stability and bioactivity.

The Fmoc group in the molecular structure serves multiple purposes. It not only provides a protective group for the amine functionality during synthetic procedures but also enhances the solubility and stability of the compound in various solvents. This makes it particularly useful in pharmaceutical formulations where solubility and stability are critical factors.

The azetidine ring is another key feature of this compound. Azetidine derivatives have been extensively studied for their potential applications in medicinal chemistry due to their ability to mimic peptide bonds and interact with biological targets in a manner similar to natural peptides. The hexanoyl chain further contributes to the compound's structural complexity and influences its interactions with biological receptors.

Recent studies have highlighted the importance of peptidomimetics in the development of new drugs. These compounds offer several advantages over traditional peptides, including improved pharmacokinetic properties, reduced immunogenicity, and enhanced target specificity. The compound 2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}acetic acid has been investigated for its potential applications in various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases.

In oncology research, peptidomimetics have shown great promise as inhibitors of protein-protein interactions that are critical for cancer cell proliferation and survival. The ability of 2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}acetic acid to modulate these interactions has led to its investigation as a potential anti-cancer agent. Preclinical studies have demonstrated its ability to inhibit tumor growth and induce apoptosis in cancer cell lines.

In the field of inflammation research, this compound has been found to exhibit anti-inflammatory properties by inhibiting key inflammatory pathways. Its ability to modulate cytokine production and reduce inflammation has made it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The potential applications of 2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-ylylacetic acid in neurodegenerative diseases are also being explored. Studies have shown that peptidomimetics can interact with amyloid-beta plaques, which are believed to be a key factor in Alzheimer's disease pathogenesis. By inhibiting the aggregation of amyloid-beta, this compound may offer a novel therapeutic approach for treating Alzheimer's disease.

The synthesis of 2-{1-6-({(9H-fluoren)-9-methoxycarbonylamino})hexanoylazetidin}-3-ylylacetic acid involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) have been employed to ensure high yield and purity. The use of protecting groups like Fmoc is essential to prevent unwanted side reactions and ensure the correct sequence of functional groups is maintained.

The analytical characterization of this compound has been performed using various spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These techniques provide detailed information about the molecular structure and confirm the identity of the compound.

In conclusion, 2-{1-(6-{(9H-fluorenylmethoxycarbonylamino})hexanoylzetaidine}-3-ylylacetic acid (CAS No. 2172383 98 99 is a highly promising compound with significant potential in pharmaceutical research. Its unique molecular structure and biological activities make it an attractive candidate for drug development in various therapeutic areas. Further research is needed to fully elucidate its mechanisms of action and optimize its pharmacological properties.